Cas no 860617-72-7 ((5-Cyano-3-methylthiophen-2-yl)boronic acid)
(5-Cyano-3-methylthiophen-2-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. Its thiophene backbone, combined with a cyano substituent and methyl group, enhances reactivity and selectivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of heterocyclic frameworks is required. The boronic acid moiety ensures efficient transmetalation, while the electron-withdrawing cyano group stabilizes the intermediate and improves yields. Its stability under standard handling conditions and compatibility with diverse reaction conditions make it a reliable building block for advanced organic synthesis.
860617-72-7 structure
Product Name:(5-Cyano-3-methylthiophen-2-yl)boronic acid
CAS No:860617-72-7
MF:C6H6BNO2S
MW:166.993340015411
MDL:MFCD09952058
CID:1033457
PubChem ID:53439008
Update Time:2025-06-07
(5-Cyano-3-methylthiophen-2-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (5-Cyano-3-methylthiophen-2-yl)boronic acid
- 5-CYANO-3-METHYLTHIOPHEN-2-YLBORONICACID
- 5-CYANO-3-METHYLTHIOPHENE-2-BORONIC ACID
- (5-Cyano-3-methylthiophen-2-yl)boronicacid
- CS-0357284
- A903835
- J-517433
- DTXSID40701660
- 5-cyano-3-methylthiophen-2-ylboronic acid
- 860617-72-7
- AKOS006310053
- 5-Cyano-3-Methyl-thiophene-2-boronic acid
- PS-13002
- MFCD09952058
- DB-317581
-
- MDL: MFCD09952058
- Inchi: 1S/C6H6BNO2S/c1-4-2-5(3-8)11-6(4)7(9)10/h2,9-10H,1H3
- InChI Key: JSKHWBGKKFXSFX-UHFFFAOYSA-N
- SMILES: S1C(C#N)=CC(C)=C1B(O)O
Computed Properties
- Exact Mass: 167.0212298g/mol
- Monoisotopic Mass: 167.0212298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.5Ų
(5-Cyano-3-methylthiophen-2-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134176-1g |
(5-Cyano-3-methylthiophen-2-yl)boronic acid |
860617-72-7 | 95 % | 1g |
$768 | 2021-08-05 | |
| TRC | C178873-100mg |
(5-Cyano-3-methylthiophen-2-yl)boronic Acid |
860617-72-7 | 100mg |
$ 236.00 | 2023-04-18 | ||
| TRC | C178873-500mg |
(5-Cyano-3-methylthiophen-2-yl)boronic Acid |
860617-72-7 | 500mg |
$ 988.00 | 2023-04-18 | ||
| TRC | C178873-1g |
(5-Cyano-3-methylthiophen-2-yl)boronic Acid |
860617-72-7 | 1g |
$ 1800.00 | 2023-09-08 | ||
| Chemenu | CM134176-1g |
(5-Cyano-3-methylthiophen-2-yl)boronic acid |
860617-72-7 | 95%+ | 1g |
$768 | 2023-02-18 | |
| abcr | AB389998-100 mg |
5-Cyano-3-methylthiophene-2-boronic acid |
860617-72-7 | 100mg |
€892.00 | 2023-04-25 | ||
| Alichem | A169005584-1g |
(5-Cyano-3-methylthiophen-2-yl)boronic acid |
860617-72-7 | 95% | 1g |
$837.12 | 2023-08-31 | |
| TRC | C178873-1000mg |
(5-Cyano-3-methylthiophen-2-yl)boronic Acid |
860617-72-7 | 1g |
$ 1832.00 | 2023-04-18 | ||
| abcr | AB389998-100mg |
5-Cyano-3-methylthiophene-2-boronic acid; . |
860617-72-7 | 100mg |
€210.70 | 2025-04-16 | ||
| A2B Chem LLC | AI57608-5g |
(5-Cyano-3-methylthiophen-2-yl)boronic acid |
860617-72-7 | 97% | 5g |
$120.00 | 2023-12-30 |
(5-Cyano-3-methylthiophen-2-yl)boronic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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